Nitrogen oxide (15NO)(8CI,9CI)

• InChI: InChI=1S/NO/c1-2/i1+1
• InChI Key: MWUXSHHQAYIFBG-OUBTZVSYSA-N
• Canonical SMILES: [N]=O
• Isomeric SMILES: [15N]=O
• Molecular Formula: NO
• DSSTOX Substance ID: DTXSID80511624
• Molecular Weight: 31.000 g/mol
• CAS No.: 15917-77-8

Description

Nitrogen oxide (15NO)(8CI,9CI) is a compound with the molecular formula NO, where the nitrogen atom is isotopically labeled with nitrogen-15. This compound is a colorless gas at room temperature and is known for its role in various chemical and biological processes. It is commonly referred to as nitric oxide when not specified with isotopic labeling.

Preparation Methods

Synthetic Routes and Reaction Conditions: Nitrogen oxide (15NO)(8CI,9CI) can be synthesized through the reduction of nitric acid using a reducing agent such as copper. The reaction typically occurs under controlled conditions to ensure the selective formation of nitric oxide. The general reaction is as follows: [ 4 HNO_3 + Cu \rightarrow 2 NO + 2 H_2O + Cu(NO_3)_2 ]

Industrial Production Methods: In industrial settings, nitrogen oxide is often produced by the catalytic oxidation of ammonia

• Ammonia is oxidized to nitric oxide using a platinum-rhodium catalyst at high temperatures (around 900°C). [ 4 NH_3 + 5 O_2 \rightarrow 4 NO + 6 H_2O ]
• The nitric oxide is then further oxidized to nitrogen dioxide. [ 2 NO + O_2 \rightarrow 2 NO_2 ]
• Nitrogen dioxide is absorbed in water to produce nitric acid, which can be reduced back to nitric oxide if needed.

Types of Reactions:

Oxidation: Nitrogen oxide can be oxidized to nitrogen dioxide in the presence of oxygen. [ 2 NO + O_2 \rightarrow 2 NO_2 ]

Reduction: Nitrogen oxide can be reduced to nitrogen gas using reducing agents such as hydrogen or carbon monoxide. [ 2 NO + 2 H_2 \rightarrow N_2 + 2 H_2O ]

Substitution: Nitrogen oxide can react with halogens to form nitrosyl halides. [ NO + Cl_2 \rightarrow NOCl_2 ]

Common Reagents and Conditions:

Oxidation: Oxygen or ozone under ambient conditions.

Reduction: Hydrogen or carbon monoxide at elevated temperatures.

Substitution: Halogens such as chlorine or bromine at room temperature.

Major Products:

Oxidation: Nitrogen dioxide (NO_2)

Reduction: Nitrogen gas (N_2) and water (H_2O)

Substitution: Nitrosyl halides (e.g., NOCl_2)

Scientific Research Applications

Nitrogen oxide (15NO)(8CI,9CI) has a wide range of applications in scientific research:

Chemistry: Used as a tracer in studies involving nitrogen cycle and atmospheric chemistry.

Biology: Employed in research on nitric oxide’s role as a signaling molecule in biological systems.

Medicine: Investigated for its therapeutic potential in treating conditions such as hypertension and erectile dysfunction.

Industry: Utilized in the production of nitric acid and as an intermediate in various chemical processes.

Mechanism of Action

Nitrogen oxide exerts its effects primarily through the activation of the enzyme guanylate cyclase, which leads to the production of cyclic guanosine monophosphate (cGMP). This molecule acts as a secondary messenger, mediating various physiological responses such as vasodilation and neurotransmission. Nitrogen oxide also interacts with other molecular targets, including metalloproteins and reactive oxygen species, influencing cellular signaling pathways.

Comparison with Similar Compounds

Nitrogen dioxide (NO_2): A reddish-brown gas that is a significant atmospheric pollutant.

Nitrous oxide (N_2O):

Dinitrogen tetroxide (N_2O_4): A dimer of nitrogen dioxide, used as an oxidizer in rocket propellants.

Uniqueness: Nitrogen oxide (15NO)(8CI,9CI) is unique due to its isotopic labeling, which allows for precise tracking in scientific studies. This makes it particularly valuable in research applications where understanding the specific pathways and interactions of nitrogen oxide is crucial.

Synthesis routes and methods

Procedure details

Currently, the KSC oxidizer scrubbers react nitrogen tetroxide and/or nitrogen dioxide with nominally 25-weight-percent sodium hydroxide, which produces sodium nitrate, sodium nitrite, and nitric oxide. Nitrogen dioxide is in equilibrium with nitrogen tetroxide in the gas phase, reaction 1-61. Nitric oxide is not a primary gas-phase reactant, but it is produced during the liquid-phase reactions 1-65 and 1-66. Once produced, nitric oxide can either combine with nitrogen dioxide, reaction 1-62, or be oxidized by oxygen in the scrubber to nitrogen dioxide, reaction 1-63, to be reabsorbed in the scrubber liquor, reactions 1-64 to 1-67. However, the nitric oxide can escape reaction with the scrubber liquor be released into the atmosphere.